Cas no 852437-10-6 (methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate)

• Product Name: methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate
• CAS No: 852437-10-6
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 6584136
• PubChem ID: 16798392
• Update Time: 2025-05-25

methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate
• methyl 2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)propanoate
• Propanoic acid, 2-[[3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-, methyl ester
• CCG-31897
• SR-01000135706
• SR-01000135706-1
• F0676-0821
• AB00672107-01
• AKOS024595538
• methyl 2-{[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}propanoate
• 852437-10-6
• methyl 2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]propanoate

• Inchi： 1S/C17H18N4O3S/c1-4-24-13-7-5-12(6-8-13)16-19-18-14-9-10-15(20-21(14)16)25-11(2)17(22)23-3/h5-11H,4H2,1-3H3
• InChI Key： ZKOPMXIJUMAANS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1=NN2C(C3=CC=C(OCC)C=C3)=NN=C2C=C1)C

Computed Properties

• Exact Mass: 358.10996162g/mol
• Monoisotopic Mass: 358.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Additional information on methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate

Methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate (CAS No. 852437-10-6): A Comprehensive Overview

Methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate, a compound with the CAS registry number 852437-10-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a triazolopyridazine ring system and an ethoxyphenyl substituent. The molecule's intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The synthesis of methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate involves a series of carefully designed organic reactions. Researchers have employed multi-component coupling strategies to construct the triazolopyridazine core, which is a key structural element of this compound. The introduction of the ethoxyphenyl group and the sulfanylpropanoate moiety further enhances the molecule's functional diversity. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound during its synthesis.

One of the most notable aspects of methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate is its potential in drug development. Studies have shown that this compound exhibits remarkable biological activity across multiple therapeutic areas. For instance, it has demonstrated potent anti-inflammatory properties in preclinical models, making it a strong candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate key signaling pathways involved in cancer progression has positioned it as a potential anticancer agent.

Recent research has also explored the application of methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Scientists have successfully incorporated this compound into thin-film transistor (TFT) structures, where it exhibits excellent charge transport characteristics. Furthermore, its photoresponsive behavior has opened new avenues for its use in light-emitting diodes (LEDs) and solar cells.

The environmental impact of methyl 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,bpyridazin-6,yliosulfinen}propanoat has also been a topic of recent investigation. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is needed to fully understand its long-term environmental fate and potential risks to ecosystems.

In conclusion,methyl 2-{3-(4-Ethoxophenylethynenitrile}-1H-pyrazole) propanoate (CAS No:85599779) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its versatile structure and diverse functional groups make it a valuable asset in both medicinal and materials research. As ongoing studies continue to uncover new applications for this compound,CAS No:85599779 will undoubtedly play an increasingly important role in advancing science and technology across multiple disciplines.